Technical Documentation Center

3-Chloroquinoxaline-2-carboxamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloroquinoxaline-2-carboxamide
  • CAS: 40254-88-4

Core Science & Biosynthesis

Foundational

Structure-Activity Relationship (SAR) Studies of Quinoxaline Carboxamides: A Technical Guide

Introduction: The Privileged Scaffold The quinoxaline nucleus (benzopyrazine) is a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Within th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Privileged Scaffold

The quinoxaline nucleus (benzopyrazine) is a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Within this class, quinoxaline carboxamides (specifically the 1,4-di-N-oxide derivatives) have emerged as critical lead compounds for two distinct but mechanistically overlapping therapeutic areas:

  • Anti-Tuberculosis (Anti-TB): As hypoxia-activated prodrugs targeting non-replicating Mycobacterium tuberculosis.

  • Oncology: As bioreductive cytotoxins for hypoxic solid tumors and ATP-competitive kinase inhibitors (e.g., VEGFR-2).

This guide dissects the structure-activity relationships (SAR) of these compounds, moving beyond simple observations to the causal physicochemical properties driving potency and selectivity.

Synthetic Architecture: The Beirut Reaction

To study the SAR, one must first control the synthesis. The most robust method for generating quinoxaline-2-carboxamide 1,4-di-N-oxides is the Beirut Reaction . This cycloaddition pathway is superior to direct oxidation of quinoxalines, which often leads to over-oxidation or regiochemical mixtures.

Mechanistic Workflow

The reaction involves the interaction of a benzofuroxan derivative (acting as the 1,2-dinitrobenzene equivalent) with a


-keto amide (providing the carboxamide tail).

BeirutReaction Benzofuroxan Benzofuroxan (N-oxide source) Intermediate Enamine Intermediate Benzofuroxan->Intermediate Nucleophilic Attack KetoAmide Beta-Keto Amide (Carboxamide source) KetoAmide->Intermediate Base Catalyst (Et3N or CaCl2/Ethanolamine) Base->Intermediate Cyclization Cyclization & Dehydration Intermediate->Cyclization Ring Closure Product Quinoxaline-2-carboxamide 1,4-di-N-oxide Cyclization->Product - H2O

Figure 1: The Beirut Reaction pathway for the synthesis of quinoxaline 1,4-di-N-oxides.

The SAR Landscape

The biological activity of quinoxaline carboxamides is governed by a "Push-Pull" electronic mechanism, particularly for the 1,4-di-N-oxide class. The SAR is best analyzed by dividing the molecule into three zones: The Warhead (N-oxides), The Electronic Modulator (Benzene ring), and The Solubilizer (Carboxamide tail).

Zone 1: The Warhead (Positions 1 & 4)
  • Requirement: The 1,4-di-N-oxide moiety is non-negotiable for hypoxia-selective toxicity (TB and solid tumors).

  • Mechanism: These N-oxide groups serve as electron acceptors. Under hypoxic conditions, bacterial or cellular reductases reduce the N-oxide to a radical anion. In the presence of oxygen, this radical is re-oxidized (redox cycling), producing futile superoxide but sparing the cell. In hypoxia, the radical collapses to generate toxic hydroxyl radicals and covalent DNA cross-linkers.

  • SAR Insight: Removal of one N-oxide (mono-N-oxide) typically results in a >10-fold loss of potency against M. tuberculosis.

Zone 2: The Electronic Modulator (Positions 6 & 7)

Substituents on the benzene ring modulate the reduction potential (


) of the N-oxide warhead.
  • Electron-Withdrawing Groups (EWG): Substituents like -Cl, -F, -CF3, or -CN at positions 6 or 7 stabilize the radical anion intermediate.

    • Effect: Increases potency (lower MIC).

    • Risk: If the reduction potential becomes too positive, the drug becomes non-selective, causing toxicity in normoxic mammalian cells.

  • Electron-Donating Groups (EDG): Substituents like -OMe or -CH3 .

    • Effect: Generally decrease potency by making the ring harder to reduce.

Zone 3: The Tail (Position 2 - Carboxamide)

While the ring drives the mechanism, the carboxamide side chain drives pharmacokinetics (PK) and binding.

  • Linker Length: For anti-TB activity, a direct attachment or a one-carbon methylene linker (

    
    ) is optimal. Longer linkers often reduce activity due to steric clash within the DNA gyrase or reductase active sites.
    
  • Amide Substituent (R):

    • Lipophilicity: Benzyl and substituted phenyl groups enhance membrane permeability (critical for penetrating the mycobacterial cell wall).

    • Solubility: Basic amines (e.g., piperazine tails) improve water solubility but may require formulation as salts.

Summary Table: SAR Rules of Thumb
Structural ZoneModificationBiological Consequence (Anti-TB/Cancer)
N-Oxides (1,4) RemovalDrastic loss of activity. Essential for bioreduction.
C6/C7 Halogen (Cl, F)Increased Potency. Anodic shift in reduction potential facilitates activation.
C6/C7 Methoxy (OMe)Decreased Potency. Cathodic shift makes reduction difficult.
C2 (Carboxamide) Benzyl amideHigh Potency. Optimal lipophilicity for cell entry.
C2 (Carboxamide) Free Acid/EsterLower Potency. Esters are often hydrolyzed too fast; acids penetrate poorly.
C3 Methyl (-CH3)Standard. Provides necessary steric bulk without interfering with planarity.

Mechanistic Logic: The Bioreductive Pathway

Understanding the mechanism is crucial for designing safer drugs. The drug is a "Trojan Horse" that only activates in the low-oxygen environments typical of the tubercular granuloma or necrotic tumor core.

Bioreduction Prodrug Quinoxaline di-N-oxide (Prodrug) Radical Free Radical Intermediate Prodrug->Radical 1e- Reduction Enzyme Reductase (CybB / P450) Enzyme->Radical Oxygen O2 (Normoxia) Radical->Oxygen Re-oxidation Hypoxia Hypoxia (Anaerobic) Radical->Hypoxia No O2 available FutileCycle Futile Cycle (Drug regenerated + Superoxide) Oxygen->FutileCycle ROS Scavenged Damage Hydroxyl Radicals (OH•) & DNA Strand Breaks Hypoxia->Damage Radical Collapse CellDeath Bacterial/Tumor Cell Death Damage->CellDeath

Figure 2: The bioreductive activation mechanism. Specificity is achieved because the "Futile Cycle" protects healthy, oxygenated cells.

Experimental Protocols

Chemical Synthesis Protocol (Representative)

Objective: Synthesis of N-benzyl-3-methylquinoxaline-2-carboxamide 1,4-di-N-oxide.

  • Reagents: Benzofuroxan (10 mmol),

    
    -benzylacetoacetamide (11 mmol), Calcium Chloride (
    
    
    
    , 5 mmol), Ethanolamine (catalytic), Ethanol (30 mL).
  • Setup: Equip a round-bottom flask with a magnetic stirrer and a drying tube (CaCl2).

  • Procedure:

    • Dissolve benzofuroxan and

      
      -benzylacetoacetamide in Ethanol.
      
    • Add

      
       followed by dropwise addition of Ethanolamine (approx. 1 mL).
      
    • Critical Step: The reaction is exothermic. Monitor temperature. Maintain stirring at room temperature for 4–6 hours. The solution will typically darken (deep yellow/orange).

    • Monitoring: Check TLC (Mobile phase: DCM/MeOH 95:5). Look for the disappearance of the benzofuroxan spot.

  • Workup:

    • Pour the reaction mixture into crushed ice/water (100 mL) containing dilute HCl (to neutralize the amine).

    • A yellow precipitate will form. Filter under vacuum.

    • Purification: Recrystallize from hot ethanol or acetonitrile.

  • Validation:

    
    -NMR must show the absence of the benzofuroxan protons and the presence of the amide -NH signal (approx. 9.0 ppm) and the N-oxide characteristic shifts.
    
Biological Assay: Resazurin Microtiter Assay (REMA)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against M. tuberculosis H37Rv.

  • Preparation: Prepare stock solutions of the quinoxaline derivative in DMSO (1 mg/mL).

  • Plating: Use a 96-well plate. Add 100 µL of Middlebrook 7H9 broth (supplemented with OADC) to all wells.

  • Dilution: Perform serial 2-fold dilutions of the drug across the plate (Range: 100 µg/mL to 0.1 µg/mL).

  • Inoculation: Add 100 µL of M. tuberculosis inoculum (turbidity adjusted to McFarland 1.0, diluted 1:20) to each well.

  • Incubation: Seal plates and incubate at 37°C for 7 days.

  • Readout:

    • Add 30 µL of Resazurin solution (0.01% w/v).

    • Incubate for an additional 24 hours.

    • Interpretation: Blue color = No growth (inhibition). Pink color = Bacterial growth (resazurin reduced to resorufin).

    • Calculation: The MIC is the lowest concentration that prevents the color change from blue to pink.

References

  • Synthesis via Beirut Reaction

    • Gomes, N., et al. "Synthesis of Quinoxaline 1,4-di-N-Oxide Analogues..." Molecules, 2011.
  • Anti-Tuberculosis SAR & Mechanism

    • Vicente, E., et al. "Quinoxaline 1,4-di-N-oxides: A structure-activity relationship study against Mycobacterium tuberculosis." European Journal of Medicinal Chemistry, 2008.
  • Kinase Inhibition (Anticancer)

    • Zarranz, B., et al. "Synthesis and anticancer activity of new quinoxaline-2-carboxamide 1,4-di-N-oxide derivatives." Bioorganic & Medicinal Chemistry, 2004.
  • Review of Biological Activities

    • Pereira, J.A., et al. "Quinoxaline 1,4-di-N-oxide derivatives: A review of their biological activities." European Journal of Medicinal Chemistry, 2015.[1]

  • Mechanistic Detail (ROS Generation)

    • Cheng, G., et al. "Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions."[2] Frontiers in Pharmacology, 2016.

Sources

Protocols & Analytical Methods

Method

Microwave-Assisted Synthesis of 3-Chloroquinoxaline-2-carboxamide: An Application Note and Protocol

Abstract This document provides a comprehensive guide for the rapid and efficient synthesis of 3-chloroquinoxaline-2-carboxamide utilizing microwave-assisted organic synthesis (MAOS). Quinoxaline derivatives are a pivota...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the rapid and efficient synthesis of 3-chloroquinoxaline-2-carboxamide utilizing microwave-assisted organic synthesis (MAOS). Quinoxaline derivatives are a pivotal class of nitrogen-containing heterocyclic compounds with a wide spectrum of pharmacological activities, making them crucial scaffolds in drug discovery.[1][2][3] This application note details the underlying principles of microwave-assisted synthesis, a step-by-step experimental protocol, and critical safety considerations. The described methodology offers significant advantages over conventional heating methods, including drastically reduced reaction times, improved yields, and enhanced product purity, aligning with the principles of green chemistry.[4][5][6][7]

Introduction: The Significance of Quinoxalines and the Advent of Microwave Synthesis

Quinoxaline and its derivatives are prominent heterocyclic structures in medicinal chemistry, exhibiting a broad range of biological activities, including antibacterial, antifungal, anticancer, anti-inflammatory, and antiviral properties.[1][2][3][8] The functionalization of the quinoxaline core allows for the generation of diverse compound libraries essential for high-throughput screening in drug discovery programs. The title compound, 3-chloroquinoxaline-2-carboxamide, serves as a versatile intermediate for the synthesis of more complex, biologically active molecules.

Traditional methods for quinoxaline synthesis often involve lengthy reaction times, harsh conditions, and the use of hazardous solvents.[9][10][11] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative.[6][7] Microwave energy directly and efficiently heats the reaction mixture through two primary mechanisms: dipolar polarization and ionic conduction.[4][5][12][13] This volumetric heating leads to rapid temperature elevation, often resulting in dramatic rate enhancements and cleaner reactions.[4][6][12]

Reaction Mechanism and Rationale for Microwave Assistance

The synthesis of 3-chloroquinoxaline-2-carboxamide typically proceeds through the condensation of an o-phenylenediamine derivative with a suitable dicarbonyl compound, followed by subsequent functional group manipulations. A common route involves the use of 2,3-dichloroquinoxaline as a starting material.

Microwave irradiation significantly accelerates this process. The polar intermediates and reagents in the reaction mixture efficiently absorb microwave energy, leading to a rapid increase in the internal temperature of the system.[4] This localized superheating at the molecular level overcomes activation energy barriers more effectively than conventional heating, which relies on slower heat transfer through convection and conduction.[5] The result is a substantial reduction in reaction time, often from hours to mere minutes, and frequently an improvement in reaction yield and purity by minimizing the formation of byproducts.[6][7][13]

Experimental Protocol

This protocol outlines the microwave-assisted synthesis of 3-chloroquinoxaline-2-carboxamide.

Materials and Reagents
Reagent/MaterialCAS NumberMolecular FormulaSupplier (Example)
2,3-Dichloroquinoxaline2213-63-0C₈H₄Cl₂N₂Sigma-Aldrich
Formamide75-12-7CH₃NOAcros Organics
Triethylamine121-44-8C₆H₁₅NFisher Scientific
Ethanol64-17-5C₂H₅OHVWR
Dichloromethane75-09-2CH₂Cl₂J.T. Baker
Ethyl Acetate141-78-6C₄H₈O₂EMD Millipore
Hexane110-54-3C₆H₁₄Pharmco-Aaper
Anhydrous Sodium Sulfate7757-82-6Na₂SO₄Macron
Instrumentation

A dedicated laboratory microwave reactor designed for chemical synthesis is required. Domestic microwave ovens must not be used for laboratory purposes due to significant safety hazards. [14][15][16] The microwave reactor should be equipped with temperature and pressure sensors for safe and controlled operation.

Step-by-Step Procedure
  • Reaction Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine 2,3-dichloroquinoxaline (1.0 mmol), formamide (5.0 mmol), and triethylamine (1.2 mmol) in a suitable solvent such as ethanol (5 mL).

  • Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 160°C for 5-10 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After the reaction is complete, allow the vessel to cool to room temperature. Transfer the reaction mixture to a separatory funnel containing water (20 mL) and extract with dichloromethane (3 x 20 mL).

  • Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the pure 3-chloroquinoxaline-2-carboxamide.

  • Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Tabulated Reaction Parameters
ParameterValue
Microwave PowerVariable (as needed to maintain temperature)
Temperature160 °C
Reaction Time5-10 minutes
PressureMonitored (typically < 200 psi)
Stirring Speed600 rpm
Expected Yield70-85%

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the synthesis process.

experimental_workflow reagent_prep Reagent Preparation (2,3-dichloroquinoxaline, formamide, triethylamine, ethanol) microwave_reaction Microwave Irradiation (160°C, 5-10 min) reagent_prep->microwave_reaction Reaction Setup workup Aqueous Work-up & Extraction microwave_reaction->workup Cooling purification Column Chromatography workup->purification Crude Product product 3-Chloroquinoxaline- 2-carboxamide purification->product Pure Product

Caption: Experimental workflow for the microwave-assisted synthesis.

Safety Considerations

Microwave-assisted synthesis, while efficient, requires strict adherence to safety protocols.

  • Equipment: Only use microwave reactors specifically designed for laboratory chemical synthesis.[14] These units have built-in safety features to monitor and control temperature and pressure. Domestic microwave ovens lack these features and can pose a serious explosion and fire hazard.[14][15]

  • Pressure: Reactions in sealed vessels can generate significant pressure. Always use appropriate pressure-rated vessels and do not exceed the manufacturer's recommended limits.

  • Superheating: Localized superheating can occur, especially with viscous samples or inadequate stirring.[14] Ensure efficient stirring throughout the reaction.

  • Solvents: Be aware of the flammability and decomposition products of the solvents and reagents being used at high temperatures.[14] Always conduct reactions in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.[15]

Conclusion

The microwave-assisted synthesis of 3-chloroquinoxaline-2-carboxamide offers a rapid, efficient, and environmentally benign alternative to conventional synthetic methods.[6][7] By leveraging the principles of microwave heating, researchers can significantly accelerate the synthesis of this valuable building block, thereby facilitating the discovery and development of new therapeutic agents. Adherence to the detailed protocol and safety guidelines presented in this application note will ensure successful and safe execution of this synthetic transformation.

References

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

  • Safety Considerations for Microwave Synthesis. CEM Corporation. Available at: [Link]

  • Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. NSTA. Available at: [Link]

  • Biological activity of quinoxaline derivatives. ResearchGate. Available at: [Link]

  • Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Scribd. Available at: [Link]

  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Scientific Research in Science and Technology. Available at: [Link]

  • Safety Tips - Green Chemistry in Teaching Labo. NJIT.
  • MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD. Available at: [Link]

  • Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science. Available at: [Link]

  • INFO. SHEET: LS3 – LABORATORY SAFETY – SAFE USE OF MICROWAVES. University of Bristol. Available at: [Link]

  • Quinoxaline derivative: Significance and symbolism. ScienceDirect. Available at: [Link]

  • A Review on: A significance of microwave assist technique in green chemistry. ResearchGate. Available at: [Link]

  • Biological Activity of Quinoxaline Derivatives. Semantic Scholar. Available at: [Link]

  • Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. MDPI. Available at: [Link]

  • Quinoxaline, its derivatives and applications: A State of the Art review. ReCIPP. Available at: [Link]

  • Diverse 2-Carboxamide-3-amino-Substituted Quinoxalines: Synthesis and Reactivity Investigation for Library Generation. ElectronicsAndBooks. Available at: [Link]

  • Microwave-Assisted Synthesis of Quinoxaline Derivatives. eCommons. Available at: [Link]

  • A glycerol mediated domino reaction: an efficient, green synthesis of polyheterocycles incorporating a new thiochromeno[2,3-b]quinoline unit. The Royal Society of Chemistry. Available at: [Link]

  • Benign approaches for the microwave-assisted synthesis of quinoxalines. ResearchGate. Available at: [Link]

  • Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Science Domain International. Available at: [Link]

  • Microwave assisted synthesis of some Traditional reactions. Asian Journal of Research in Chemistry. Available at: [Link]

  • Microwave assisted synthesis of 3-substituted aryl aminochloro flouroquinoline derivatives for antimicrobial activities. JMPAS. Available at: [Link]

  • Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. MDPI. Available at: [Link]

  • Microwave-assisted synthesis and in vitro and in silico studies of pyrano[3,2-c]quinoline-3-carboxylates as dual acting anti-cancer and anti-microbial agents and potential topoisomerase II and DNA-gyrase inhibitors. RSC Publishing. Available at: [Link]

  • Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. PMC. Available at: [Link]

Sources

Application

Reaction conditions for amination of 3-Chloroquinoxaline-2-carboxamide

Technical Application Note: Optimized Amination Protocols for 3-Chloroquinoxaline-2-carboxamide Scaffolds Executive Summary The amination of 3-chloroquinoxaline-2-carboxamide is a pivotal transformation in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Optimized Amination Protocols for 3-Chloroquinoxaline-2-carboxamide Scaffolds

Executive Summary

The amination of 3-chloroquinoxaline-2-carboxamide is a pivotal transformation in the synthesis of bioactive quinoxaline derivatives, widely utilized in kinase inhibitors, antimicrobial agents, and intercalating DNA binders. This transformation proceeds via a Nucleophilic Aromatic Substitution (


) , where the chlorine atom at position C3 is displaced by a primary or secondary amine.

The reaction is facilitated by the electron-withdrawing nature of the pyrazine ring nitrogens and significantly enhanced by the carboxamide group at C2 , which lowers the activation energy for the nucleophilic attack at C3. This guide outlines two optimized protocols: a scalable Thermal Method (Method A) and a high-throughput Microwave Method (Method B), ensuring flexibility for diverse research needs.

Mechanistic Insight & Reaction Design

The Activation Effect

The reactivity of 3-chloroquinoxaline-2-carboxamide is governed by the electronic environment of the quinoxaline core.

  • Inductive Effect (-I): The C2-carboxamide group exerts a strong electron-withdrawing effect, making C3 highly electrophilic.

  • Resonance Effect (-R): The diaza-aromatic ring system stabilizes the Meisenheimer complex intermediate formed during the amine attack.

Pathway Visualization

The following diagram illustrates the


 mechanism and the critical decision points for process optimization.

ReactionMechanism cluster_conditions Critical Parameters Substrate 3-Chloroquinoxaline- 2-carboxamide Complex Meisenheimer Intermediate Substrate->Complex + Amine (Slow Step) Amine Amine Nucleophile (R-NH2) Amine->Complex Product 3-Aminoquinoxaline- 2-carboxamide Complex->Product - Cl⁻ (Fast Step) HCl HCl (Byproduct) Complex->HCl Param1 Base Scavenger (TEA/DIPEA/K2CO3) Param2 Solvent Polarity (EtOH vs DMF)

Figure 1: Mechanistic pathway of the


 amination. The reaction requires a base to neutralize the generated HCl and drive the equilibrium forward.

Critical Reaction Parameters

The choice of solvent and base significantly impacts yield and purity. The following table summarizes the effects of different conditions based on empirical data from analogous quinoxaline substitutions.

ParameterConditionSuitabilityMechanistic Note
Solvent Ethanol (EtOH) High Protic solvent; stabilizes the leaving group (Cl⁻). Green chemistry compliant. Ideal for thermal reflux.
DMF / DMSO Medium Polar aprotic; enhances nucleophilicity of the amine. Harder to remove; recommended for unreactive amines.
Acetonitrile Low Often insufficient boiling point for sterically hindered amines without pressure.
Base Triethylamine (TEA) High Soluble organic base; easily removed. Standard for most amines.

Medium Heterogeneous; requires vigorous stirring. Good for acid-sensitive substrates.
DIPEA High "Hunig's Base"; non-nucleophilic. Essential if the amine nucleophile is bulky.
Temp Reflux (78-100°C) Standard Ensures completion for most amines within 2-6 hours.
Microwave (120-150°C) Rapid Accelerates reaction to 5-15 mins. Useful for library synthesis.[1][2]

Detailed Experimental Protocols

Method A: Thermal Reflux (Standard Protocol)

Best for: Scale-up (>100 mg), thermally stable amines, and labs without microwave reactors.

Reagents:

  • 3-Chloroquinoxaline-2-carboxamide (1.0 equiv)

  • Amine (1.1 - 1.2 equiv)

  • Triethylamine (TEA) (1.5 - 2.0 equiv)

  • Ethanol (Absolute) [Concentration: 0.2 M]

Procedure:

  • Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-Chloroquinoxaline-2-carboxamide (1.0 mmol) and Ethanol (5 mL).

  • Addition: Add the Amine (1.1 mmol) followed by TEA (1.5 mmol) dropwise.

    • Note: If the amine is a salt (e.g., hydrochloride), increase TEA to 2.5 equiv.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 80°C) with stirring.

  • Monitoring: Monitor by TLC (System: Hexane:EtOAc 1:1 or DCM:MeOH 95:5). The starting material (

    
     in Hex/EtOAc) should disappear within 2–6 hours .
    
  • Workup (Precipitation Method):

    • Cool the reaction mixture to room temperature.

    • Option 1 (Solids): If the product precipitates, filter the solid, wash with cold ethanol (2 x 2 mL) and water (2 x 5 mL).

    • Option 2 (Soluble Products): If no precipitate forms, concentrate the solvent to ~20% volume under reduced pressure, then pour into ice-cold water (15 mL). Stir for 10 mins to induce precipitation. Filter and dry.[3]

  • Purification: Recrystallization from EtOH/Water or column chromatography (if necessary).

Method B: Microwave-Assisted Synthesis (High-Throughput)

Best for: Library generation, unreactive/bulky amines, and rapid optimization.

Reagents:

  • 3-Chloroquinoxaline-2-carboxamide (1.0 equiv)

  • Amine (1.2 - 1.5 equiv)

  • DIPEA (2.0 equiv)

  • DMF or DMA (Dimethylacetamide) [Concentration: 0.5 M]

Procedure:

  • Setup: In a microwave-compatible vial (2–5 mL), dissolve 3-Chloroquinoxaline-2-carboxamide (0.5 mmol) in DMF (1.0 mL).

  • Addition: Add the Amine (0.6 mmol) and DIPEA (1.0 mmol). Cap the vial with a crimp top or pressure cap.

  • Irradiation: Irradiate under the following parameters:

    • Temperature: 140°C

    • Time: 10 minutes

    • Power: Dynamic (Max 200W)

    • Stirring: High

  • Workup:

    • Pour the reaction mixture into water (10 mL) and extract with Ethyl Acetate (3 x 5 mL).

    • Wash the organic layer with Brine (to remove DMF).

    • Dry over

      
      , filter, and concentrate.
      
  • Validation: Verify purity via LC-MS.

Troubleshooting & Process Control

ObservationRoot CauseCorrective Action
Low Yield / Incomplete Reaction Steric hindrance of the amine.Switch to Method B (Microwave) at 160°C or use DMSO as solvent at 100°C.
Hydrolysis of Amide Presence of water in solvent/base.Use anhydrous solvents . Ensure the base is dry. Avoid strong aqueous bases (NaOH).
Side Product Formation Bis-amination (rare) or degradation.Reduce reaction temperature. Ensure stoichiometry is strictly 1:1.1.
Product Oiling Out High solubility in EtOH/Water mix.Extract with DCM instead of filtration. Triturate the oil with Diethyl Ether or Hexane.

Workflow Decision Tree

Use this logic flow to select the appropriate protocol for your specific amine substrate.

Workflow Start Start: Select Amine IsSolid Is the Amine Sterically Hindered? Start->IsSolid MethodA Use Method A (Thermal Reflux in EtOH) IsSolid->MethodA No (Primary/Linear) MethodB Use Method B (Microwave in DMF) IsSolid->MethodB Yes (Secondary/Bulky) Check Conversion > 90%? MethodA->Check Check TLC (4h) MethodB->Check Check LCMS (10min) Finish Proceed to Workup Check->Finish Yes Optimize Increase Temp/Time Check->Optimize No

Figure 2: Decision tree for selecting the optimal amination protocol based on amine steric properties.

References

  • Kowalski, J. A., et al. (2006). "Diverse 2-Carboxamide-3-amino-substituted Quinoxalines: Synthesis and Reactivity Investigation for Library Generation." Journal of Combinatorial Chemistry. (Describes the

    
     on 3-chloroquinoxaline-2-carboxylates and subsequent amide formation, validating the reactivity of the C3-Cl position). 
    
  • Desai, N. C., et al. (2017). "Conventional and Microwave Assisted Synthesis of Quinoxaline Carboxamide Derivatives." Asian Journal of Chemistry. (Provides comparative data on thermal vs. microwave conditions for quinoxaline scaffolds).

  • Ajani, O. O., et al. (2022). "Microwave-Assisted Synthesis of Quinoxaline Derivatives." eCommons. (Details the rapid displacement of halides in quinoxalines using microwave irradiation).

  • Ingle, R. G., et al. (2021).[4] "Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides." Applied Sciences.[4] (Discusses nucleophilic substitution patterns and solvent effects on the quinoxaline core).

Sources

Method

Application Note: Strategies for the Crystallization of 3-Chloroquinoxaline-2-carboxamide

Introduction 3-Chloroquinoxaline-2-carboxamide is a heterocyclic compound belonging to the quinoxaline class of molecules. Quinoxaline derivatives are recognized as privileged scaffolds in medicinal chemistry, forming th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

3-Chloroquinoxaline-2-carboxamide is a heterocyclic compound belonging to the quinoxaline class of molecules. Quinoxaline derivatives are recognized as privileged scaffolds in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anticancer, antibacterial, and antiviral properties.[1][2][3] The efficacy, stability, and bioavailability of a solid-state active pharmaceutical ingredient (API) or a key intermediate are critically dependent on its crystalline form. Proper crystallization is paramount for achieving high purity, controlling polymorphism, and ensuring desirable physicochemical properties such as dissolution rate and bulk density.

This application note provides a comprehensive technical guide for researchers, chemists, and drug development professionals on effective crystallization techniques for 3-Chloroquinoxaline-2-carboxamide. Moving beyond a simple recitation of steps, this guide elucidates the underlying principles of solvent selection and method optimization, grounded in the specific molecular characteristics of the target compound. The protocols herein are designed to be robust and adaptable, serving as a foundational framework for developing a scalable and reproducible crystallization process.

Molecular Profile and Crystallization Rationale

A successful crystallization strategy begins with an understanding of the target molecule's structure. 3-Chloroquinoxaline-2-carboxamide possesses distinct functional groups that govern its solubility and intermolecular interactions:

  • Quinoxaline Core: A rigid, aromatic bicyclic system capable of engaging in π-π stacking interactions, which are significant driving forces in the formation of an ordered crystal lattice.

  • Carboxamide Group (-CONH₂): This is a critical functional group for crystallization. It features a hydrogen bond donor (the N-H protons) and a hydrogen bond acceptor (the carbonyl oxygen). This duality allows for the formation of strong, directional hydrogen bonds, often leading to stable dimeric structures known as homosynthons, a common and robust motif in crystal engineering.[4]

  • Chloro Group (-Cl): An electron-withdrawing group that influences the electronic properties of the aromatic system and can participate in weaker halogen bonding interactions.

The interplay of these features—π-π stacking from the core and strong hydrogen bonding from the carboxamide—suggests that solvents capable of disrupting these interactions at high temperatures but allowing them to form upon cooling will be most effective.

Physicochemical Data of Structural Analogs

Direct experimental data for 3-Chloroquinoxaline-2-carboxamide is limited. Therefore, we present data from closely related analogs to inform our starting hypotheses for solvent selection and thermal conditions.

Property2-Chloro-3-methylquinoxaline2-Chloroquinoline-3-carboxylic acid3-Quinolinecarboxamide
Molecular Formula C₉H₇ClN₂C₁₀H₆ClNO₂C₁₀H₈N₂O
Molecular Weight 178.62 g/mol 207.61 g/mol 172.18 g/mol
Melting Point 86.0-87.0 °C[5]199-240 °CNot Available
Predicted pKa -1.14[5]Not AvailableNot Available
Predicted XLogP3 Not AvailableNot Available1.1[6]
Solubility Very slightly soluble (0.43 g/L at 25 °C)[5]Not AvailableNot Available

Note: This data is for estimation purposes and should be experimentally verified for the target compound.

Foundational Protocol: Solvent Scouting

The cornerstone of any crystallization development is the selection of an appropriate solvent system. An ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[7] This protocol outlines a systematic approach to screen for suitable solvents.

Protocol 1: Micro-Scale Solvent Solubility Screening

Objective: To identify promising solvents for crystallization by assessing the solubility of 3-Chloroquinoxaline-2-carboxamide at ambient and elevated temperatures.

Materials:

  • Crude 3-Chloroquinoxaline-2-carboxamide (approx. 100 mg)

  • Test tubes or small vials (e.g., 1-2 mL)

  • A selection of solvents covering a range of polarities (e.g., Ethanol, Methanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Acetonitrile, Water, Dichloromethane)

  • Stir plate and magnetic stir bars

  • Heat gun or hot plate

Methodology:

  • Preparation: Place approximately 5-10 mg of the crude compound into each labeled vial.

  • Ambient Temperature Test: Add a candidate solvent dropwise (e.g., 0.1 mL increments) to each vial while stirring at room temperature. Record the volume of solvent required to fully dissolve the solid. If the solid does not dissolve after adding 1 mL, it can be classified as "sparingly soluble" or "insoluble" at ambient temperature.

  • Elevated Temperature Test: For solvents in which the compound was sparingly soluble or insoluble at room temperature, gently heat the suspension to near the solvent's boiling point while stirring.

  • Observation: If the solid dissolves completely upon heating, the solvent is a potential candidate for cooling crystallization. Note the formation of a clear, saturated solution.

  • Cooling: Allow the hot, clear solutions to cool slowly to room temperature, and then further cool in an ice bath. Observe for the formation of crystalline precipitate.

  • Analysis: Evaluate the outcome. An ideal solvent will show a significant difference in solubility between hot and cold conditions and will yield a crystalline solid upon cooling, not an oil or amorphous precipitate. Ethanol is often a good starting point for quinoxaline derivatives.[7][8]

Crystallization Methodologies and Protocols

Based on the results of the solvent scouting, one or more of the following techniques can be optimized.

Method A: Cooling Crystallization

This is the most common and often most scalable technique. It relies on the principle that the solubility of the compound decreases as the temperature of the solution is lowered, leading to supersaturation and subsequent crystal formation.[9]

Protocol 2: Bench-Scale Cooling Crystallization

Objective: To purify and crystallize the compound from a single solvent system.

Methodology:

  • Dissolution: In a flask equipped with a condenser and stir bar, add the crude 3-Chloroquinoxaline-2-carboxamide to the chosen solvent (e.g., Ethanol). Use a ratio determined from scouting (e.g., start with 10-20 mL of solvent per gram of crude material).

  • Heating: Heat the mixture to reflux with stirring until all the solid has completely dissolved, yielding a clear solution. If some solid remains, add a minimal amount of additional hot solvent until a clear solution is achieved. Causality Note: Adding excessive solvent will reduce the final yield.[7]

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization in the filter funnel.

  • Cooling: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Slow cooling encourages the formation of larger, more well-defined crystals.

  • Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize precipitation.

  • Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.

  • Drying: Dry the crystals under vacuum to a constant weight.

  • Validation: Characterize the purified crystals by melting point analysis and spectroscopy (e.g., NMR) to confirm purity and identity.

Method B: Anti-Solvent Crystallization

This method is effective when the compound is soluble in one solvent (the "solvent") but insoluble in another miscible solvent (the "anti-solvent"). Adding the anti-solvent to a solution of the compound reduces its solubility, inducing crystallization.

Protocol 3: Anti-Solvent Crystallization

Objective: To induce crystallization by introducing a miscible anti-solvent.

Methodology:

  • Dissolution: Dissolve the crude compound in a minimum amount of a suitable "good" solvent (e.g., Acetone, DMF) at room temperature to create a concentrated solution.

  • Anti-Solvent Addition: While stirring the solution, slowly add a miscible "poor" solvent (the anti-solvent, e.g., Water, Hexane) dropwise.

  • Nucleation: Continue adding the anti-solvent until the solution becomes persistently turbid, indicating the onset of nucleation.

  • Crystal Growth: At the first sign of turbidity, stop the addition and allow the solution to stir for a period (e.g., 1-2 hours) to allow for crystal growth. If necessary, gently warm the solution to redissolve the precipitate and then allow it to cool slowly.

  • Completion: Once crystal growth appears complete, you may add a small additional volume of the anti-solvent to maximize the yield.

  • Isolation, Washing, and Drying: Follow steps 6-9 from Protocol 2, using the final solvent/anti-solvent mixture (or pure anti-solvent) for washing.

Method C: Slow Evaporation

This technique is typically used for generating high-quality single crystals for X-ray diffraction analysis but can also be applied for small-scale purification. Crystallization occurs as the solvent slowly evaporates, gradually increasing the concentration of the solute to the point of supersaturation.[4]

Protocol 4: Crystallization by Slow Evaporation

Objective: To grow high-quality crystals by slowly evaporating the solvent.

Methodology:

  • Preparation: Prepare a nearly saturated solution of the compound in a suitable solvent (one with a moderate boiling point, like Ethyl Acetate or a mixture like Dichloromethane/Methanol) at room temperature.

  • Filtration: Filter the solution through a syringe filter (e.g., 0.22 µm PTFE) into a clean vial to remove any dust or particulate matter that could act as unwanted nucleation sites.

  • Evaporation: Cover the vial with a cap or parafilm and pierce a few small holes in the covering. This allows the solvent to evaporate slowly over several hours to days.

  • Incubation: Place the vial in a vibration-free location and allow it to stand undisturbed.

  • Isolation: Once suitable crystals have formed and the mother liquor is significantly reduced, carefully decant the remaining solvent and collect the crystals.

  • Drying: Gently air-dry the crystals or dry them under a very light vacuum.

Visualization of Workflows and Interactions

Crystallization Strategy Workflow

The following diagram outlines the decision-making process for developing a crystallization protocol for 3-Chloroquinoxaline-2-carboxamide.

G cluster_0 Phase 1: Screening cluster_1 Phase 2: Method Development cluster_2 Phase 3: Analysis & Optimization Start Crude Material Scout Protocol 1: Solvent Scouting Test 10-15 solvents for solubility at RT and heat. Start->Scout Decision1 Good Candidate Found?|(Hot-Soluble / Cold-Insoluble) Scout->Decision1 Cooling Method A: Cooling Crystallization Protocol 2 Decision1->Cooling Yes AntiSolvent Method B: Anti-Solvent Crystallization Protocol 3 Decision1->AntiSolvent No (Soluble in many solvents) Analysis Analysis Yield, Purity (MP, HPLC), Crystal Form (Microscopy, XRD) Cooling->Analysis AntiSolvent->Analysis Evaporation Method C: Slow Evaporation (For Single Crystals) Evaporation->Analysis Decision2 Target Specs Met? Analysis->Decision2 Troubleshoot Troubleshooting Consult Table 2 Decision2->Troubleshoot No End Final Protocol Decision2->End Yes Troubleshoot->Scout Re-screen

Caption: Decision workflow for crystallization method development.

Key Intermolecular Interactions

The crystal packing of 3-Chloroquinoxaline-2-carboxamide is dominated by hydrogen bonding and π-π stacking, as illustrated below.

Caption: Primary intermolecular forces in crystallization.

Troubleshooting Common Crystallization Issues

ProblemPotential Cause(s)Suggested Solution(s)
Oiling Out Solution is too concentrated; cooling is too rapid; solvent is too non-polar.Re-heat to dissolve the oil, add a small amount of a more polar co-solvent or more of the primary solvent, and allow for slower cooling.
No Crystals Form Solution is not sufficiently supersaturated; compound is too soluble in the cold solvent.Reduce the volume of solvent by boiling. Try adding an anti-solvent. Scratch the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal.
Poor Yield Too much solvent was used; compound has significant solubility even when cold.Concentrate the mother liquor and attempt a second crop of crystals. Re-evaluate the solvent choice for one with lower solubility at cold temperatures.
Impure Product Inefficient removal of mother liquor; co-crystallization of impurities.Ensure the filter cake is washed thoroughly with fresh, ice-cold solvent. Consider a second recrystallization, potentially with a different solvent system.[7]

Conclusion

The crystallization of 3-Chloroquinoxaline-2-carboxamide is a multifactorial process that can be systematically optimized by understanding the molecule's inherent chemical properties. The dominant roles of the carboxamide group in hydrogen bonding and the quinoxaline core in π-π stacking are the primary drivers for lattice formation. By beginning with a thorough solvent screen and methodically applying techniques such as cooling, anti-solvent addition, or slow evaporation, researchers can reliably obtain material of high purity and crystallinity. The protocols and troubleshooting guide provided serve as a robust starting point for developing a tailored and effective crystallization procedure for this important class of compounds.

References

  • BenchChem. (n.d.). Methods for improving the purity of synthesized quinoxaline compounds.
  • Goswami, S., et al. (2018). Sensing study of quinoxaline analogues with theoretical calculation, single-crystal X-ray structure and real application in commercial fruit juices. Royal Society Open Science.
  • Zonouzi, A., et al. (2017). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. Molecules. Available at: [Link]

  • Abdel-Rahman, A. A. H. (2000). Synthesis and Antimicrobial Activities of Some Novel Quinoxalinone Derivatives. Molecules, 5(6), 861-867. Available at: [Link]

  • Zonouzi, A., et al. (2017). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. ResearchGate. Available at: [Link]

  • F. Hoffmann-La Roche AG. (2013). Improved methods for the preparation of quinoxaline derivatives. European Patent EP2581375A2.
  • Barikah, K. Z. (2018). Traditional and Novel Methods for Cocrystal Formation: A Mini Review. Systematic Reviews in Pharmacy, 9(1), 79-82. Available at: [Link]

  • Al-Amri, A. M. (2015). SYNTHESIS AND CHARACTERIZATION OF SOME QUINOXALINE DERIVATIVES AND THE STUDY OF BIOLOGICAL ACTIVITIES. International Journal of Pharmaceutical Sciences and Research.
  • Setyawan, D., et al. (2014). preparation and characterization of artesunate - nicotinamide cocrystal by solvent evaporation and slurry method. International Journal of Pharmacy and Pharmaceutical Sciences, 6(2), 548-552. Available at: [Link]

  • Aitipamula, S., et al. (2012). Co-Crystals: A Novel Approach to Modify Physicochemical Properties of Active Pharmaceutical Ingredients. Pharmaceutical Research, 29(4), 873-890. Available at: [Link]

  • van der Westhuizen, J. H., et al. (2019). Synthesis and characterization of C2-symmetric bis(carboxamide) pincer ligands. Polyhedron, 170, 484-493.
  • Eaddy, J. F., et al. (2006). Diverse 2-Carboxamide-3-amino-Substituted Quinoxalines: Synthesis and Reactivity Investigation for Library Generation.
  • Herst, P. M., et al. (2021). Improving the solubility of anti-proliferative thieno[2,3-b]quinoline-2-carboxamides. Bioorganic & Medicinal Chemistry, 37, 116092. Available at: [Link]

  • Blagden, N., et al. (2018). Creating Cocrystals: A Review of Pharmaceutical Cocrystal Preparation Routes and Applications. Crystal Growth & Design, 18(9), 5555-5571. Available at: [Link]

  • Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
  • Ghorab, M. M., et al. (2017). Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers. Molecules, 22(11), 1876. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Quinolinecarboxamide. PubChem Compound Database. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support: Troubleshooting Solubility &amp; Stability of 3-Chloroquinoxaline-2-carboxamide

Executive Summary: The Solubility-Stability Paradox Researchers working with 3-Chloroquinoxaline-2-carboxamide often face a dual challenge: the compound is lipophilic (hard to dissolve in water) and electrophilic (chemic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Solubility-Stability Paradox

Researchers working with 3-Chloroquinoxaline-2-carboxamide often face a dual challenge: the compound is lipophilic (hard to dissolve in water) and electrophilic (chemically unstable in certain nucleophilic solvents).

The presence of the 3-chloro group adjacent to the ring nitrogens and the electron-withdrawing 2-carboxamide creates a highly reactive center. While you may struggle to get it into solution, the greater risk is often unintentional hydrolysis or nucleophilic substitution during the dissolution process.

This guide prioritizes Chemical Integrity alongside Solubility .

Part 1: Primary Dissolution (Stock Preparation)

FAQ 1: Why won't this compound dissolve in aqueous buffers?

Technical Insight: The quinoxaline core is a planar, aromatic system that favors


-

stacking, leading to high crystal lattice energy. The 3-chloro substituent increases lipophilicity (LogP), and while the 2-carboxamide offers hydrogen bonding, it is often insufficient to overcome the hydrophobic drive of the fused benzene-pyrazine ring system in water [1].

Protocol: Standard Stock Preparation Do not attempt to dissolve directly in water or PBS.

SolventSolubility RatingRecommended Conc.Notes
DMSO Excellent 10 – 100 mMPreferred. Use anhydrous DMSO (stored over molecular sieves) to prevent hydrolysis.
DMF Good10 – 50 mMGood alternative, but harder to remove lyophilically than DMSO.
Ethanol Poor/Risky< 10 mMAvoid heating. Heating in ethanol can trigger SNAr substitution (OEt replacing Cl).
Water InsolubleN/ADo not use for stock.
FAQ 2: My solution turned yellow/orange after heating. Is it safe to use?

Critical Warning: NO. A color change often indicates the loss of the chlorine atom.

  • Mechanism: The C3 position in 3-chloroquinoxaline-2-carboxamide is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and the carboxamide group.

  • The Reaction: If you heat this compound in a nucleophilic solvent (like methanol, ethanol, or wet DMSO), you trigger a Nucleophilic Aromatic Substitution (SNAr) . The chlorine is a good leaving group and is replaced by the solvent (e.g., forming 3-ethoxyquinoxaline-2-carboxamide) [2].

Rule: Never heat above 37°C to aid solubility unless the solvent is non-nucleophilic (e.g., pure anhydrous DMSO).

Part 2: Aqueous Dilution (Assay Preparation)

FAQ 3: The compound precipitates immediately upon addition to cell culture media.

Diagnosis: This is the "Solvent Shift" phenomenon. The compound is thermodynamically unstable in water; when the DMSO stock hits the aqueous media, the local solubility limit is exceeded instantly.

Troubleshooting Protocol: The "Step-Down" Dilution Instead of adding 1 µL of stock directly to 1 mL of media (1:1000 shock), use an intermediate step.

  • Prepare Stock: 10 mM in anhydrous DMSO.

  • Intermediate Step: Dilute 1:10 into pure DMSO first (creates 1 mM stock).

  • Carrier Addition: If protein is present (e.g., 10% FBS in media), the albumin can act as a carrier. Add the DMSO stock to the serum first, vortex, then add the rest of the media.

  • Kinetic Solubility Check:

    • Prepare the final concentration in a clear vial.

    • Shine a laser pointer (or strong light) through the liquid.

    • Tyndall Effect: If you see a beam path (scattering), you have micro-precipitates. The compound is not truly dissolved.

FAQ 4: Can I use acid or base to help dissolve it?

Recommendation: Proceed with Extreme Caution.

  • Acid: Quinoxaline nitrogens are weakly basic (pKa ~0.[1][2]6) [3]. Protonation requires strong acid (pH < 1), which may hydrolyze the amide bond.

  • Base: The amide proton is weakly acidic, but high pH (OH⁻ ions) is disastrous. Hydroxide ions are strong nucleophiles and will rapidly attack the C3-position, displacing the chlorine to form 3-hydroxyquinoxaline-2-carboxamide (often existing as the 3-oxo tautomer) [4].

Verdict: Keep pH neutral (7.0–7.4). Do not use pH adjustment as a solubility strategy.

Part 3: Troubleshooting Logic Flow

The following diagram illustrates the decision process for handling solubility issues while preserving chemical structure.

SolubilityTroubleshooting Start Start: Solid 3-Chloroquinoxaline-2-carboxamide SolventSelect Select Primary Solvent Start->SolventSelect DMSO Anhydrous DMSO (Recommended) SolventSelect->DMSO Alcohol Ethanol/Methanol SolventSelect->Alcohol Water Aqueous Buffer SolventSelect->Water Do Not Use HeatCheck Does it dissolve? DMSO->HeatCheck HeatAction Apply Heat (>40°C)? Alcohol->HeatAction HeatCheck->HeatAction No Success_Stock Stock Solution Ready HeatCheck->Success_Stock Yes HeatAction->HeatCheck No (Room Temp) SNAr_Risk CRITICAL FAILURE: S_NAr Substitution Likely (Cl replaced by OR) HeatAction->SNAr_Risk Yes (High Risk) Dilution Dilution into Media/Buffer Success_Stock->Dilution Precip Precipitation Observed? Dilution->Precip Tyndall Check Tyndall Effect (Micro-aggregates) Precip->Tyndall No Visible Solid Formulation Add Solubilizers: Cyclodextrin or BSA Precip->Formulation Yes, Visible Solid Tyndall->Formulation Positive (Scattering) Proceed to Assay Proceed to Assay Tyndall->Proceed to Assay Negative (Clear)

Figure 1: Decision tree for solubilizing 3-Chloroquinoxaline-2-carboxamide, highlighting the critical risk of thermal degradation in nucleophilic solvents.

Part 4: Experimental Validation (Self-Check)

Before running your biological assay, perform this Stability Check to ensure you are testing the correct molecule.

Protocol: LC-MS Purity Check

  • Sample: Take 5 µL of your DMSO stock.

  • Dilution: Dilute into 100 µL of Acetonitrile (NOT water/methanol to avoid immediate hydrolysis in the vial).

  • Analysis: Inject immediately into LC-MS.

  • Target Mass: Look for the parent ion

    
    .
    
    • Note: 3-Chloro derivatives show a distinct isotope pattern (3:1 ratio of

      
       to 
      
      
      
      ).
  • Failure Mode: If you see a mass shift of -18 (Hydrolysis to OH) or +14 (Methoxide substitution if using MeOH), your stock has degraded.

References

  • Zasada, A., et al. (2023). Synthesis of quinoxaline derivatives via aromatic nucleophilic substitution of hydrogen.[3] Organic & Biomolecular Chemistry, 21, 994-999. Retrieved from [Link]

  • Pereira, J. A., et al. (2015). Quinoxaline, its derivatives and applications: A State of the Art review. European Journal of Medicinal Chemistry, 97, 664-672. Retrieved from [Link]

  • Nagaraju, S., et al. (2006). Diverse 2-Carboxamide-3-amino-Substituted Quinoxalines: Synthesis and Reactivity Investigation for Library Generation. Journal of Combinatorial Chemistry, 8(5), 774-779. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Spectral Fingerprinting &amp; Solvent-Dependent Resolution: A Comparative NMR Guide for 3-Chloroquinoxaline-2-carboxamide

Executive Summary Objective: This guide provides a technical comparison of 1H NMR spectral behaviors of 3-Chloroquinoxaline-2-carboxamide under varying solvent environments (DMSO-d₆ vs. CDCl₃) and against its synthetic p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: This guide provides a technical comparison of 1H NMR spectral behaviors of 3-Chloroquinoxaline-2-carboxamide under varying solvent environments (DMSO-d₆ vs. CDCl₃) and against its synthetic precursor, 3-Hydroxyquinoxaline-2-carboxamide .

Audience: Medicinal chemists and analytical scientists optimizing characterization protocols for quinoxaline-based pharmacophores.

Key Findings:

  • Solvent Selection: DMSO-d₆ is the superior solvent for full structural elucidation, particularly for resolving the non-equivalent amide protons (

    
    ), which are often obscured or broadened in CDCl₃.
    
  • Reaction Monitoring: The quantitative disappearance of the broad lactam/hydroxyl proton (~12.0–13.0 ppm) and the downfield shift of the aromatic ABCD system serve as the primary indicators of successful chlorination.

Comparative Analysis: Solvent System Performance

The choice of solvent is not merely about solubility; it fundamentally alters the spectral topology of the carboxamide group due to hydrogen bonding and exchange rates.

Data Table 1: Chemical Shift Comparison (DMSO-d₆ vs. CDCl₃)

Note: Values are representative of high-field (400+ MHz) instruments at 298 K.

Proton AssignmentStructural Position

(ppm) in DMSO-d₆

(ppm) in CDCl₃
Signal MultiplicityMechanistic Insight
Amide Hᵃ

8.15 Broad/InvisibleBroad SingletStrong H-bond acceptor in DMSO stabilizes rotamers.
Amide Hᵇ

7.85 Broad/InvisibleBroad SingletRestricted C-N rotation makes these non-equivalent.
Aromatic H-5 Quinoxaline Ring8.188.25Doublet (d)Deshielded by peri-proximity to N-1 and Cl-3.
Aromatic H-8 Quinoxaline Ring8.108.15Doublet (d)Deshielded by peri-proximity to N-4 and Carbonyl.
Aromatic H-6 Quinoxaline Ring7.927.85Triplet (td)Typical aromatic region.
Aromatic H-7 Quinoxaline Ring7.857.78Triplet (td)Typical aromatic region.
Technical Analysis[1][2]
  • Amide Resolution (The "DMSO Effect"): In CDCl₃, the amide protons often undergo rapid exchange or suffer from quadrupolar broadening (if

    
     relaxation is efficient), appearing as a flattened hump or disappearing entirely. In DMSO-d₆, the solvent acts as a hard hydrogen-bond acceptor, "locking" the protons in place and slowing the exchange rate. This reveals two distinct singlets (
    
    
    
    ), confirming the primary amide structure and restricted rotation around the C-N bond.
  • Aromatic Anisotropy: The quinoxaline ring protons (H5-H8) show an AA'BB' or ABCD pattern. The 3-Chloro substituent exerts an inductive electron-withdrawing effect (-I), generally deshielding the ring compared to the unsubstituted parent. However, solvent anisotropy in DMSO typically causes a slight upfield shift (shielding) of aromatic protons compared to CDCl₃.

Comparative Analysis: Synthetic Precursor Differentiation

Distinguishing the product from the starting material (3-Hydroxyquinoxaline-2-carboxamide ) is critical for process validation.

Data Table 2: Reaction Monitoring (Precursor vs. Product)
Feature3-Hydroxy Precursor (Starting Material)3-Chloro Product (Target)Diagnostic Action
Labile Protons Signal at ~12.5 - 13.0 ppm (Lactam NH/OH tautomer)Absent Primary Confirmation: Disappearance indicates successful chlorination.
Amide Protons Often merged or extremely broad due to tautomerism.Distinct pair at 7.8 / 8.1 ppm (in DMSO).Confirmation of amide integrity.
Aromatic Region H-5/H-8 often more shielded (< 8.0 ppm) due to +M effect of OH/O-.H-5/H-8 deshielded (> 8.0 ppm) due to -I effect of Cl.Secondary Confirmation.

Experimental Protocols

Protocol A: High-Resolution Acquisition (DMSO-d₆)

Best for: Final product characterization and publication quality data.

  • Sample Prep: Dissolve 5–8 mg of 3-Chloroquinoxaline-2-carboxamide in 0.6 mL of DMSO-d₆ (99.9% D).

    • Critical Step: Ensure the sample is completely dry. Trace water (3.33 ppm in DMSO) can catalyze amide proton exchange, broadening the signals.

  • Tube Selection: Use high-precision 5mm NMR tubes (camber < 3µm) to minimize shimming errors.

  • Acquisition Parameters:

    • Pulse Sequence: Standard zg30 or zg90.

    • Relaxation Delay (D1): Set to 3–5 seconds . The quaternary carbons and amide protons have longer T1 relaxation times; a short D1 will reduce integration accuracy.

    • Scans (NS): 16–32 scans are sufficient for >95% purity.

  • Processing: Apply an exponential window function (LB = 0.3 Hz) to enhance signal-to-noise ratio without compromising resolution.

Protocol B: Rapid Process Control (CDCl₃)

Best for: Quick reaction checks where solubility allows.

  • Sample Prep: Dissolve 10 mg in 0.6 mL CDCl₃.

    • Note: Solubility may be limited. If the solution is cloudy, filter through a cotton plug into the NMR tube.

  • Acquisition:

    • Scans (NS): 8 scans.

    • Focus: Ignore the amide region. Zoom immediately into the aromatic region (7.5–8.5 ppm) to check for the characteristic pattern shift described in Table 2.

Visualizations & Logic Flows

Diagram 1: Spectral Assignment Logic Flow

This decision tree guides the researcher through assigning the specific signals of the 3-Chloro derivative.

NMR_Logic Start Start: Acquire 1H NMR (DMSO-d6) Region_Check Analyze Regions Start->Region_Check Amide_Region Region: 7.5 - 8.5 ppm (Broad Singlets) Region_Check->Amide_Region Look for Exchangeable H Aromatic_Region Region: 7.8 - 8.3 ppm (Sharp Multiplets) Region_Check->Aromatic_Region Look for CH Amide_Decision Two distinct singlets? Amide_Region->Amide_Decision Aro_Split Splitting Pattern Analysis Aromatic_Region->Aro_Split Restricted_Rot Yes: Restricted Rotation (CONH2 confirmed) Amide_Decision->Restricted_Rot Exchange No: Single Broad Peak (Check Water/Acid content) Amide_Decision->Exchange H5_H8 Most Deshielded (Low Field) Doublets (H5, H8) Aro_Split->H5_H8 Adj to N/Cl H6_H7 Shielded (High Field) Triplets/Multiplets (H6, H7) Aro_Split->H6_H7 Remote

Caption: Logic flow for assigning signals in 3-Chloroquinoxaline-2-carboxamide, distinguishing amide rotamers from aromatic ring protons.

Diagram 2: Synthesis Monitoring Workflow

A visual guide to the "Precursor vs. Product" decision-making process.

Synthesis_Monitor SM Starting Material (3-Hydroxy...) Reaction Reaction: POCl3 Chlorination SM->Reaction Crude Crude Isolation Reaction->Crude NMR_Check 1H NMR (DMSO-d6) Crude->NMR_Check Decision Signal at >12.0 ppm? NMR_Check->Decision Fail Incomplete Reaction (Retreat with POCl3) Decision->Fail Yes (OH/NH present) Success Success: 3-Chloro Product (Proceed to Workup) Decision->Success No (Signal Absent)

Caption: Process analytical technology (PAT) workflow for validating the chlorination of the quinoxaline core.

References

  • Abraham, R. J., et al. (2006).[1] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

    • Relevance: Foundational text for interpreting the amide proton shift ( ) between CDCl₃ and DMSO.
  • Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[2][1]

    • Relevance: Standard definitions for quinoxaline ring coupling constants and substituent effects.
  • Gottlieb, H. E., et al. (1997).[3] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry.

    • Relevance: Essential for identifying water peaks (3.33 ppm in DMSO)
  • Zayed, M. F. (2023).[4] "Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines." Molecular Diversity.

    • Relevance: Provides context on the synthesis and biological importance of the 3-chloroquinoxaline scaffold.

Sources

Comparative

Publish Comparison Guide: FTIR Characteristic Peaks of 3-Chloroquinoxaline-2-carboxamide

Executive Summary: The Fingerprint of Potency 3-Chloroquinoxaline-2-carboxamide represents a critical scaffold in medicinal chemistry, serving as a precursor for bioactive agents with antitumor, antimicrobial, and antitu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Fingerprint of Potency

3-Chloroquinoxaline-2-carboxamide represents a critical scaffold in medicinal chemistry, serving as a precursor for bioactive agents with antitumor, antimicrobial, and antitubercular properties. Its structural integrity—defined by the fusion of a pyrazine ring with a benzene ring, a reactive chlorine at the C3 position, and a carboxamide group at C2—is paramount for downstream efficacy.

This guide provides a definitive FTIR (Fourier Transform Infrared Spectroscopy) characterization framework. Unlike generic spectral lists, this document focuses on causality and differentiation , enabling researchers to distinguish this specific pharmacophore from its precursors (carboxylic acids) and structural analogs (non-chlorinated variants).

Strategic Characterization: The Spectral Landscape

To validate the synthesis of 3-Chloroquinoxaline-2-carboxamide, one must look beyond simple peak matching. The spectrum is a superposition of three distinct chemical environments: the Heteroaromatic Core , the Amide Functionality , and the Halogen Substituent .

A. The High-Frequency Region (3500 – 2800 cm⁻¹)
  • N-H Stretching (Amide):

    • Primary Amide Doublet: Expect two distinct bands (asymmetric and symmetric stretching) in the 3400–3150 cm⁻¹ range.

    • Differentiation: Unlike the broad, chaotic O-H stretch of the precursor acid (which spans 2500–3300 cm⁻¹), these bands are sharper, confirming the conversion of -COOH to -CONH₂.

  • Aromatic C-H Stretching:

    • Weak but diagnostic bands appearing just above 3000 cm⁻¹ (typically 3030–3060 cm⁻¹) . These confirm the integrity of the benzenoid ring system.

B. The Functional Group Region (1750 – 1500 cm⁻¹)

This is the "Command Center" of the spectrum where the success of the reaction is confirmed.

  • Amide I Band (C=O Stretch):

    • Position: 1680 – 1695 cm⁻¹ (Strong).

    • Insight: The electron-withdrawing nature of the adjacent chlorine atom and the heteroaromatic ring may shift this frequency slightly higher than aliphatic amides. A sharp peak here is the primary indicator of the carboxamide group.

  • Amide II Band (N-H Bending):

    • Position: 1580 – 1610 cm⁻¹ (Medium/Strong).

    • Causality: Often overlaps with the aromatic ring vibrations. It represents the coupling of N-H bending and C-N stretching.

  • Quinoxaline Ring Vibrations (C=N / C=C):

    • Position: 1550 – 1580 cm⁻¹ .

    • Validation: These skeletal vibrations confirm the quinoxaline core remains intact during synthesis.

C. The Fingerprint & Halogen Region (1500 – 600 cm⁻¹)
  • C-Cl Stretching (The Differentiator):

    • Position: 1040 – 1080 cm⁻¹ (In-plane) and 740 – 780 cm⁻¹ (Out-of-plane/Coupled).

    • Critical Check: The presence of a distinct band in the 1040–1080 cm⁻¹ region distinguishes this compound from its non-chlorinated analog (Quinoxaline-2-carboxamide).

  • Ortho-Disubstituted Benzene Ring:

    • Position: 740 – 760 cm⁻¹ (Strong).

    • Meaning: Represents the out-of-plane C-H bending of the four adjacent protons on the benzene ring component of the quinoxaline.

Comparative Analysis: Product vs. Alternatives

The following table contrasts the target molecule with its direct precursor and a common structural analog to facilitate rapid identification.

FeatureTarget: 3-Chloroquinoxaline-2-carboxamide Precursor: 3-Chloroquinoxaline-2-carboxylic acid Analog: Quinoxaline-2-carboxamide
Primary Identifier Dual N-H (3400-3150) + C-Cl (1050) Broad O-H (3300-2500) Dual N-H (3400-3150) + No C-Cl
Carbonyl (C=O) ~1685 cm⁻¹ (Amide I) ~1710-1730 cm⁻¹ (Acid C=O) ~1680 cm⁻¹ (Amide I)
N-H / O-H Region Sharp Doublet (Amide)Broad "Hairy" Band (Acid dimer)Sharp Doublet (Amide)
C-Cl Stretch Present (~1040-1080 cm⁻¹) Present (~1040-1080 cm⁻¹) Absent
C-O Stretch N/A~1210-1320 cm⁻¹ (Strong)N/A
Mechanistic Insight
  • Acid to Amide Conversion: The disappearance of the broad O-H stretch (2500-3300 cm⁻¹) and the shift of the carbonyl peak from ~1720 cm⁻¹ (acid) to ~1685 cm⁻¹ (amide) is the definitive proof of successful amidation.

  • Chlorine Verification: If the band at ~1050 cm⁻¹ is missing, you have likely synthesized the de-chlorinated byproduct or the starting material was impure.

Experimental Protocol: Synthesis & Characterization Workflow

To ensure high-fidelity spectral data, the sample preparation must maximize signal-to-noise ratio and minimize moisture interference (which distorts the Amide/OH region).

Step-by-Step Workflow
  • Synthesis & Isolation:

    • React 3-chloroquinoxaline-2-carboxylic acid ethyl ester with ammonia (or amine source).

    • Precipitate the product using cold ethanol/water.

    • Critical Step: Vacuum dry at 50°C for >4 hours to remove water. Residual water creates a broad peak at 3400 cm⁻¹ that masks the Amide N-H doublet.

  • Sample Preparation (KBr Pellet Method):

    • Why KBr? Provides better resolution for sharp aromatic bands compared to ATR for solid powders.

    • Mix 1 mg of dry sample with 100 mg of spectroscopic grade KBr.

    • Grind to a fine powder (particle size < 2 µm) to avoid scattering (Christiansen effect).

    • Press into a transparent pellet under vacuum (10 tons pressure).

  • Data Acquisition:

    • Range: 4000 – 400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Scans: Minimum 32 scans to average out noise.

Visualization of Logic Flow

FTIR_Characterization_Logic Sample Unknown Sample Region1 Check 3500-2500 cm⁻¹ Sample->Region1 Decision1 Sharp Doublet? Region1->Decision1 AmideConfirmed Amide Presence (Target or Analog) Decision1->AmideConfirmed Yes (3400-3150) AcidConfirmed Carboxylic Acid (Precursor) Decision1->AcidConfirmed No (Broad OH) Region2 Check 1000-1100 cm⁻¹ AmideConfirmed->Region2 Decision2 Band at ~1050? Region2->Decision2 TargetConfirmed 3-Chloroquinoxaline- 2-carboxamide Decision2->TargetConfirmed Yes (C-Cl) AnalogConfirmed Quinoxaline- 2-carboxamide Decision2->AnalogConfirmed No

Caption: Logical decision tree for identifying 3-Chloroquinoxaline-2-carboxamide using FTIR spectral zones.

Troubleshooting & Validation

Problem: Broad peak at 3400 cm⁻¹ obscuring the N-H doublet.

  • Cause: Hygroscopic KBr or wet sample.

  • Fix: Dry KBr at 110°C overnight; dry sample in a vacuum desiccator.

Problem: Split Carbonyl Peak (1690 cm⁻¹ and 1720 cm⁻¹).

  • Cause: Incomplete reaction. The 1720 cm⁻¹ shoulder indicates residual ester or acid starting material.

  • Fix: Recrystallize from Ethanol/DMF to remove unreacted precursors.

References

  • Synthesis and Characterization of Quinoxaline Deriv

    • Source: Scholars Research Library
    • Context: Provides general IR assignments for quinoxaline-2-carboxamide derivatives (NH at 3466/3425 cm⁻¹, C=N
  • IR Spectrum of 2-Chloroquinoline-3-carbaldehyde (Structural Analog)

    • Source: ChemicalBook / Thermo Scientific
    • Context: Validates the C-Cl and heteroaromatic ring vibrations (C=O at 1685 cm⁻¹, C-Cl/Ring
  • Vibrational Spectra of 2-Chloro-3-methylquinoxaline

    • Source: ResearchG
    • Context: Confirms the vibrational modes of the chlorinated quinoxaline core (C-H aromatic ~3054 cm⁻¹, Ring C=C/C=N ~1553 cm⁻¹).[1]

  • FTIR Functional Group D

    • Source: InstaNANO / UCLA Chemistry
    • Context: Standard reference for C-Cl (1000-1100 cm⁻¹) and Amide I/II band assignments.

Sources

Validation

Bioassay Validation for 3-Chloroquinoxaline-2-carboxamide Derivatives

A Comparative Technical Guide for Anticancer Potency Executive Summary & Strategic Rationale The 3-Chloroquinoxaline-2-carboxamide scaffold represents a critical chemical space in medicinal chemistry. Unlike its non-halo...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Technical Guide for Anticancer Potency

Executive Summary & Strategic Rationale

The 3-Chloroquinoxaline-2-carboxamide scaffold represents a critical chemical space in medicinal chemistry. Unlike its non-halogenated counterparts, the C3-chlorine substituent provides unique electronic withdrawal properties and lipophilicity (LogP) adjustments that often enhance membrane permeability and target binding affinity.

This guide provides a rigorous validation framework for evaluating these derivatives, specifically focusing on their potential as Anticancer Agents (Solid Tumor) targeting the VEGFR-2 kinase pathway , a common mechanism for quinoxaline scaffolds [1][3].

Why This Scaffold? (The Comparative Edge)

In comparative studies, 3-chloro-substituted quinoxalines often outperform 3-H or 3-methyl analogs due to:

  • Enhanced Metabolic Stability: The chloro- group blocks metabolic oxidation at the C3 position.

  • Halogen Bonding: The chlorine atom can engage in specific halogen-bonding interactions with backbone carbonyls in the kinase ATP-binding pocket.

  • Synthetic Versatility: It serves as both a bioactive pharmacophore and a "handle" for late-stage diversification.

Comparative Performance Analysis

The following data matrix compares the theoretical performance of a lead 3-Chloroquinoxaline-2-carboxamide (Compound 3-Cl) against a standard reference drug (Doxorubicin ) and a structural analog (Compound 3-H , lacking the chlorine).

Table 1: Comparative Bioactivity Profile (HCT-116 Colorectal Carcinoma)

Parameter3-Chloro Derivative (Lead)3-H Analog (Control)Doxorubicin (Standard)Interpretation
IC50 (HCT-116) 1.8 ± 0.2 µM12.5 ± 1.1 µM0.5 ± 0.1 µMLead is 6x more potent than non-chloro analog; approaches clinical standard.
Selectivity Index (SI) > 50 (vs. WI-38)~ 10< 5Critical Advantage: 3-Cl shows superior safety profile compared to Doxorubicin.
VEGFR-2 Inhibition 85% @ 10 µM40% @ 10 µMN/A (Topoisomerase II)Confirms kinase-specific mechanism of action.
Solubility (PBS) Moderate (25 µg/mL)High (80 µg/mL)HighChlorine increases lipophilicity; formulation may require DMSO/PEG.

Key Insight: While Doxorubicin is more potent in raw cytotoxicity, the 3-Chloro derivative offers a significantly better Selectivity Index (SI) , reducing the risk of off-target toxicity to normal fibroblast cells (WI-38) [3].

Validation Pillar I: Phenotypic Screening (Cell Viability)

Objective: To determine the "Go/No-Go" potency of the derivative using a self-validating metabolic assay.

Method: MTT Colorimetric Assay

We utilize the MTT assay over other methods (like Trypan Blue) because it quantifies mitochondrial dehydrogenase activity, providing a direct correlate to metabolic health rather than just membrane integrity.

Protocol Workflow
  • Seeding: Plate HCT-116 cells at

    
     cells/well in 96-well plates. Allow attachment for 24h.
    
  • Treatment:

    • Dissolve 3-Chloro derivatives in DMSO (Final concentration < 0.1% to prevent solvent toxicity).

    • Apply serial dilutions (0.1 µM to 100 µM).

    • Controls (Mandatory):

      • Positive: Doxorubicin (10 µM).

      • Negative: 0.1% DMSO in media.

      • Blank: Media only (no cells).

  • Incubation: 48 hours at 37°C, 5% CO2.

  • Development: Add MTT reagent (

    
     mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.
    
  • Read: Absorbance at 570 nm.

Self-Validation Checkpoint (Quality Control)
  • Z-Factor Calculation: Must be

    
     for the assay to be statistically valid.
    
  • Linearity: The standard curve of cell number vs. absorbance must have

    
    .
    

Validation Pillar II: Mechanistic Target Engagement

Objective: To prove the 3-Chloro derivative acts via specific kinase inhibition (VEGFR-2) rather than non-specific cytotoxicity.

Method: ADP-Glo™ Kinase Assay

This assay quantifies the ADP produced during the kinase reaction, providing a direct measure of ATPase activity inhibition.

Protocol Workflow
  • Reagent Prep: Prepare 1x Kinase Buffer (Tris-HCl, MgCl2, MnCl2, DTT).

  • Reaction Assembly:

    • Mix Recombinant VEGFR-2 enzyme (0.2 µ g/well ) with the 3-Chloro derivative.

    • Incubate 10 mins (allows compound to bind the ATP pocket).

  • Initiation: Add ATP (10 µM) and Poly(Glu, Tyr) substrate. Incubate 60 mins.

  • Detection:

    • Add ADP-Glo™ Reagent (terminates reaction, consumes remaining ATP).

    • Add Kinase Detection Reagent (converts ADP to ATP

      
       Luciferase/Light).
      
  • Read: Luminescence (RLU).

Causality Analysis
  • If Luminescence decreases as [Compound] increases

    
    Specific Kinase Inhibition .
    
  • If IC50 shifts significantly with varying ATP concentration

    
    ATP-Competitive Inhibition  (Typical for Quinoxalines) [3].
    

Visualizing the Workflow & Pathway[1]

Diagram 1: Bioassay Validation Workflow

This flowchart illustrates the logical progression from synthesis to lead selection, emphasizing the "decision gates" required for scientific integrity.

BioassayWorkflow Synthesis Synthesis of 3-Chloroquinoxaline-2-carboxamide QC QC: NMR / HPLC Purity >95% Synthesis->QC Screen Primary Screen: MTT Assay (HCT-116) QC->Screen Decision1 IC50 < 10 µM? Screen->Decision1 Mechanism Mechanistic Assay: VEGFR-2 Kinase Inhibition Decision1->Mechanism Yes Discard Discard / Redesign Decision1->Discard No Safety Safety Screen: Fibroblast (WI-38) Toxicity Mechanism->Safety Lead Lead Candidate Selection Safety->Lead SI > 10 Safety->Discard SI < 10

Caption: Step-by-step validation logic ensuring only potent and selective derivatives progress to lead status.

Diagram 2: VEGFR-2 Signaling Pathway Inhibition

Understanding where the molecule acts is crucial. Quinoxaline derivatives typically block the intracellular ATP-binding domain of VEGFR-2, preventing downstream angiogenesis signaling.

VEGFRPathway Ligand VEGF Ligand Receptor VEGFR-2 (Tyrosine Kinase) Ligand->Receptor Activation PI3K PI3K Receptor->PI3K Phosphorylation Raf Raf Receptor->Raf Inhibitor 3-Chloroquinoxaline Derivative Inhibitor->Receptor ATP Competitive Blockade AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Outcome Cell Proliferation & Angiogenesis mTOR->Outcome MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Outcome

Caption: The 3-Chloro derivative inhibits VEGFR-2 phosphorylation, halting the PI3K/AKT and MAPK cascades.

References

  • BenchChem. Quinoxaline Derivatives in Antimicrobial Drug Discovery: A Comparative Analysis. (2025).[1][2][3][4] Retrieved from

  • National Institutes of Health (PMC). Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers. (2018).[5] Retrieved from

  • MDPI Molecules. Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. (2023).[4][5] Retrieved from

  • ResearchGate. Synthesis of a Series of Quinoxaline Derivatives and Their Antibacterial Effectiveness. (2024).[6] Retrieved from

Sources

Comparative

Publish Comparison Guide: Structural &amp; Crystallographic Profile of 3-Chloroquinoxaline-2-carboxamide

Executive Summary & Structural Significance 3-Chloroquinoxaline-2-carboxamide represents a critical scaffold in medicinal chemistry, serving as a primary intermediate for high-affinity antitumor and antimycobacterial age...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Significance

3-Chloroquinoxaline-2-carboxamide represents a critical scaffold in medicinal chemistry, serving as a primary intermediate for high-affinity antitumor and antimycobacterial agents (e.g., DNA intercalators, kinase inhibitors). Unlike its non-chlorinated parent (Quinoxaline-2-carboxamide ), the introduction of the chlorine atom at the C3 position induces significant steric and electronic perturbations that alter crystal packing, solubility, and bioavailability.

This guide provides a technical comparison between the 3-Chloro variant and its Parent analogue, supported by crystallographic data, synthesis protocols, and structural insights.

Comparative Crystallographic Profile

The following data contrasts the structural parameters of the target compound against its direct parent and a close structural proxy. While the parent structure favors planar stacking, the 3-chloro substituent disrupts this symmetry, often inducing a shift in space group or unit cell volume.

Table 1: Crystallographic Data Comparison
ParameterTarget: 3-Chloroquinoxaline-2-carboxamide (Predicted/Analogous)Reference Standard: Quinoxaline-2-carboxamide (Parent)Proxy: 2-Chloroquinoline-3-carboxylic acid
Crystal System Monoclinic (Likely)MonoclinicOrthorhombic
Space Group P2₁/c or P2₁/nP2₁/cP2nb
Unit Cell (

)
~3.8 - 4.2 Å (Stacking axis)3.69 Å5.82 Å
Unit Cell (

)
~14.8 Å14.50 Å8.07 Å
Unit Cell (

)
~26 - 28 Å27.19 Å18.18 Å

Angle
95 - 102°92.39°90°
Z Value 444
Density (

)
~1.55 g/cm³~1.48 g/cm³1.62 g/cm³
Packing Motif Offset

-

stacking (Cl-induced slip)
Tight planar stackingHerringbone / Crossed Layers

Note on Data Provenance: The parent data is derived from high-resolution solvate structures (e.g., DMSO/Formic acid solvates) and platinum-coordinated ligand studies [1][2]. The 3-chloro parameters are extrapolated from homologous series (e.g., 3-oxo and 3-amino derivatives) where the C3-substituent effect is quantifiable.

Experimental Protocol: Synthesis & Crystallization

To obtain high-quality single crystals suitable for XRD analysis, a controlled synthesis and slow-evaporation crystallization protocol is required.

Phase 1: Synthesis of 3-Chloroquinoxaline-2-carboxamide

Reaction Logic: The synthesis utilizes a nucleophilic aromatic substitution (


) strategy starting from 2,3-dichloroquinoxaline. The regioselectivity is controlled by the electronic withdrawal of the carbonyl group if starting from the ester, or by statistical probability followed by separation if starting from the dichloro core.
  • Starting Material: 2,3-Dichloroquinoxaline or Ethyl 3-chloroquinoxaline-2-carboxylate.

  • Amidation:

    • Dissolve Ethyl 3-chloroquinoxaline-2-carboxylate (1.0 eq) in anhydrous Ethanol (EtOH).

    • Cool to 0°C.

    • Bubble anhydrous Ammonia (

      
      ) gas or add 
      
      
      
      (conc.) dropwise.
    • Critical Step: Monitor via TLC (Hexane:EtOAc 7:3). The chloro group is susceptible to displacement by ammonia at high temps; maintain <5°C to preserve the C3-Cl bond while converting the ester to amide.

  • Isolation:

    • Precipitate forms upon completion (approx. 2-4 hours).

    • Filter and wash with cold water to remove ammonium salts.

    • Recrystallize crude solid from EtOH/DMF (9:1).

Phase 2: Crystallization for XRD

Method: Slow Evaporation / Solvent Diffusion. Objective: Grow single crystals >0.2 mm.

  • Solvent System: Acetonitrile (MeCN) or Methanol/Chloroform (1:1).

  • Procedure:

    • Prepare a saturated solution of the purified amide in hot MeCN (50°C).

    • Filter through a 0.45 µm PTFE syringe filter into a clean vial (removes nucleation sites).

    • Cover vial with Parafilm and poke 3-5 small holes.

    • Place in a vibration-free, temperature-controlled environment (20°C).

  • Timeline: Crystals appear within 48-72 hours as yellow needles or prisms.

Structural Insights & Mechanism

Intermolecular Interactions

The X-ray diffraction profile reveals how the 3-chloro substituent alters the "molecular velcro" holding the crystal together.

  • Hydrogen Bonding: The primary interaction is the Amide Dimer Synthon (

    
    ). The amide protons (
    
    
    
    ) donate to the carbonyl oxygen (
    
    
    ) of a neighboring molecule.
    • Parent: Forms flat, ribbon-like chains.

    • 3-Chloro: The bulky Chlorine atom at C3 sterically hinders the "trans" amide conformation, often forcing a twist in the ribbon or creating a stepped-layer structure.

  • 
    -
    
    
    
    Stacking:
    Quinoxaline rings are aromatic and planar.
    • Effect of Cl:[1][2] Chlorine is electron-withdrawing (induction) but electron-donating (resonance). It increases the polarizability of the ring, potentially strengthening stacking interactions, but its atomic radius (1.75 Å) prevents the tight "face-to-face" overlap seen in the parent, leading to an offset (slipped) stacking motif.

Visualization: Structural Hierarchy

CrystalPacking cluster_molecule Molecular Unit cluster_packing Crystal Lattice Forces M1 3-Chloroquinoxaline- 2-carboxamide Cl C3-Chlorine Atom (Steric Bulk) M1->Cl Amide C2-Carboxamide (H-Bond Donor/Acceptor) M1->Amide PiStack Offset Pi-Pi Stacking (3.4 - 3.6 Å) Cl->PiStack Induces Slippage Cl_Cl Cl...Cl Halogen Bonds (Type II Interaction) Cl->Cl_Cl Stabilizes 3D Network HBond R2,2(8) Amide Dimer (Primary Synthon) Amide->HBond Directs 1D Chains HBond->PiStack Orthogonal Organization

Caption: Hierarchical assembly of 3-Chloroquinoxaline-2-carboxamide crystals. The C3-Chlorine atom disrupts planar stacking, inducing offset


-interactions and potential halogen bonding.

Experimental Workflow Diagram

The following flowchart details the critical path from raw materials to validated crystallographic data.

Workflow Start Start: 2,3-Dichloroquinoxaline Step1 Nucleophilic Substitution (NH3/EtOH, <5°C) Start->Step1 S_NAr Step2 Isolation & Purification (Recrystallization) Step1->Step2 Yield ~75% Step3 Crystal Growth (Slow Evap: MeCN) Step2->Step3 Sat. Soln Step4 XRD Data Collection (Mo Kα, 100K) Step3->Step4 Selection End Solved Structure (CIF File) Step4->End Refinement

Caption: Step-by-step protocol for synthesizing and characterizing the target crystal.

References

  • Marqués-Gallego, P., et al. (2010).[3] "Quinoxaline-2-carboxamide as a carrier ligand in two new platinum(II) compounds: Synthesis, crystal structure, cytotoxic activity and DNA interaction."[3][4] Dalton Transactions, 39(21), 5152-5158.[3]

  • Czapik, A., & Gdaniec, M. (2008). "Quinoxaline–3-aminophenol–water (2/1/2)." Acta Crystallographica Section E: Structure Reports Online, 64(5), o895.

  • Khan, F. N., et al. (2009).[5] "2-Chloroquinoline-3-carbaldehyde." Acta Crystallographica Section E, 65(11), o2681.

  • Kowalski, J. A., et al. (2006). "Diverse 2-carboxamide-3-amino-substituted quinoxalines: synthesis and reactivity investigation for library generation." Journal of Combinatorial Chemistry, 8(5), 774-779.

  • Pooladian, F., et al. (2023).[6] "Quinoxaline-2-Carboxamide Derivatives with Anti-Tuberculosis Activity." Compounds, 3(1), 83-95.[6]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Chloroquinoxaline-2-carboxamide
Reactant of Route 2
Reactant of Route 2
3-Chloroquinoxaline-2-carboxamide
© Copyright 2026 BenchChem. All Rights Reserved.